• Fmoc-Glu(Edans)-OH
    • Cat. No.:
    • B557592
    • CAS No.:
    • 193475-66-0
    • Molecular Formula:
    • C32H31N3O8S
    • Molecular Weight:
    • 617.7 g/mol
    Description
    Fmoc-Glu(Edans)-OH, also known as Fmoc-Glu(Edans)-OH, is a useful research compound. Its molecular formula is C32H31N3O8S and its molecular weight is 617.7 g/mol. The purity is usually 95%.
    BenchChem offers...
  • Fmoc-D-Val-OH
    • Cat. No.:
    • B557601
    • CAS No.:
    • 84624-17-9
    • Molecular Formula:
    • C20H21NO4
    • Molecular Weight:
    • 339.4 g/mol
    Description
    Fmoc-D-Val-OH, also known as Fmoc-D-Val-OH, is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
    The exact mass of the compou...
  • FMOC-D-TYR(ME)-OH
    • Cat. No.:
    • B557605
    • CAS No.:
    • 201335-88-8
    • Molecular Formula:
    • C25H23NO5
    • Molecular Weight:
    • 417.5 g/mol
    Description
    FMOC-D-TYR(ME)-OH, also known as FMOC-D-TYR(ME)-OH, is a useful research compound. Its molecular formula is C25H23NO5 and its molecular weight is 417.5 g/mol. The purity is usually 95%.
    BenchChem offers hig...
  • (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-threonine
    • Cat. No.:
    • B557613
    • CAS No.:
    • 157355-81-2
    • Molecular Formula:
    • C19H19NO5
    • Molecular Weight:
    • 341.4 g/mol
    Description
    (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-threonine, also known as (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-threonine, is a useful research compound. Its molecular formula is C19H19NO5 and its molecular weight is 34...
  • (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-serine
    • Cat. No.:
    • B557617
    • CAS No.:
    • 116861-26-8
    • Molecular Formula:
    • C18H17NO5
    • Molecular Weight:
    • 327.3 g/mol
    Description
    (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-serine, also known as (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-serine, is a useful research compound. Its molecular formula is C18H17NO5 and its molecular weight is 327.3 g/...
  • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-(phenylmethyl)-D...
    • Cat. No.:
    • B557619
    • CAS No.:
    • 122889-11-6
    • Molecular Formula:
    • C25H23NO5
    • Molecular Weight:
    • 417.5 g/mol
    Description
    N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-(phenylmethyl)-D-serine, also known as N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-(phenylmethyl)-D-serine, is a useful research compound. Its molecular formula is C25H23NO5 an...
  • Fmoc-D-Pra-OH
    • Cat. No.:
    • B557621
    • CAS No.:
    • 220497-98-3
    • Molecular Formula:
    • C20H17NO4
    • Molecular Weight:
    • 335.4 g/mol
    Description
    Fmoc-D-Pra-OH, also known as Fmoc-D-Pra-OH, is a useful research compound. Its molecular formula is C20H17NO4 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
    BenchChem offers high-qualit...
  • L-Glutamic acid potassium salt monohydrate
    • Cat. No.:
    • B15540770
    • CAS No.:
    • Molecular Formula:
    • C5H9K2NO5
    • Molecular Weight:
    • 241.33 g/mol
    Description
    L-Glutamic acid potassium salt monohydrate is a useful research compound. Its molecular formula is C5H9K2NO5 and its molecular weight is 241.33 g/mol. The purity is usually 95%.
    BenchChem offers high-qualit...
  • Fmoc-L-homoarginine hydrochloride
    • Cat. No.:
    • B15540783
    • CAS No.:
    • Molecular Formula:
    • C22H26N4O4
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Fmoc-L-homoarginine hydrochloride is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-L-...
  • Fmoc-Tyr(3,5-I2)-OH
    • Cat. No.:
    • B15598111
    • CAS No.:
    • Molecular Formula:
    • C24H19I2NO5
    • Molecular Weight:
    • 655.2 g/mol
    Description
    Fmoc-Tyr(3,5-I2)-OH is a useful research compound. Its molecular formula is C24H19I2NO5 and its molecular weight is 655.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-Tyr(3,5-I2)-OH ...
© Copyright 2025 BenchChem. All Rights Reserved.